Cas no 2741437-99-8 (rac-(1R,4S,6R)-6-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid)

• Product Name: rac-(1R,4S,6R)-6-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid
• CAS No: 2741437-99-8
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 5361136
• Update Time: 2025-06-25

rac-(1R,4S,6R)-6-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z4657441251
• rac-(1R,4S,6R)-6-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid

• Inchi： 1S/C12H19NO5/c1-11(2,3)18-10(16)13-7-4-12(9(14)15)5-8(7)17-6-12/h7-8H,4-6H2,1-3H3,(H,13,16)(H,14,15)/t7-,8-,12+/m1/s1
• InChI Key： OMPYJPISUIXELP-RWYTXXIDSA-N
• SMILES： O1C[C@]2(C(=O)O)C[C@H]([C@H]1C2)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 0.5
• Topological Polar Surface Area: 84.9

Additional information on rac-(1R,4S,6R)-6-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid

Professional Introduction to Rac-(1R,4S,6R)-6-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.1]heptane-4-carboxylic Acid (CAS No. 2741437-99-8)

Rac-(1R,4S,6R)-6-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid, with the CAS number 2741437-99-8, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its complex bicyclic structure and functional groups, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The compound's name provides a detailed insight into its chemical structure. The term Rac-(1R,4S,6R) indicates the stereochemistry of the molecule, specifying the configuration at the three stereocenters. The bicyclic backbone, described as 2-oxabicyclo[2.2.1]heptane, is a crucial feature that influences its reactivity and biological properties. The presence of the [(tert-butoxy)carbonyl]amino group suggests a protected amino function, which is a common feature in peptide mimetics and drug intermediates.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic properties. Rac-(1R,4S,6R)-6-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid fits well within this context, as its structure mimics certain segments of natural peptides while offering enhanced stability and bioavailability.

One of the key areas where this compound has shown promise is in the field of enzyme inhibition. The bicyclic scaffold provides a rigid framework that can interact with specific pockets on enzymes, making it an excellent candidate for designing inhibitors. For instance, studies have demonstrated that derivatives of this compound can inhibit enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The tert-butoxy carbonyl group serves as a protecting group for the amino function, allowing for selective modifications without affecting other parts of the molecule. This feature is particularly useful in multi-step synthetic routes where controlled reactivity is essential. Once the protecting group is removed, the free amino acid can participate in further reactions, such as coupling with other biomolecules or forming new peptide-like structures.

Recent advancements in computational chemistry have also contributed to a better understanding of the properties and reactivity of Rac-(1R,4S,6R)-6-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at an atomic level. These insights are crucial for designing more effective drugs by optimizing the molecular structure for better binding affinity and selectivity.

In addition to its applications in drug development, this compound has potential uses in materials science and catalysis. The unique structural features of the bicyclic system make it an interesting candidate for designing novel catalysts or ligands that can enhance reaction efficiency in various chemical processes.

The synthesis of Rac-(1R,4S,6R)-6-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid involves multiple steps that require precise control over reaction conditions and stereochemistry. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in research and industrial applications.

Ongoing research continues to explore new derivatives and analogs of this compound to expand its utility further. By modifying functional groups or introducing additional substituents, scientists can tailor the properties of these molecules to meet specific needs in pharmaceuticals or other industries.

The impact of Rac-(1R,4S,6R)-6-{[(tert-butoxy)carbonyl]amino}-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid extends beyond academic research; it holds significant promise for therapeutic applications that could improve human health outcomes worldwide.